1-(4-methoxyphenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}ethanone

• IUPAC Name: 1-(4-methoxyphenyl)-2-[[5-(4-methylphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C18H17N3O2S/c1-12-3-5-14(6-4-12)17-19-18(21-20-17)24-11-16(22)13-7-9-15(23-2)10-8-13/h3-10H,11H2,1-2H3,(H,19,20,21)
• InChI Key: JJDVKVGTEIYKIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=NN2)SCC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

1-(4-methoxyphenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}ethanone, also known as MPTT, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MPTT belongs to the class of compounds known as thioethers and has been found to exhibit promising properties as a research tool in various fields of science.

Mechanism of Action

The mechanism of action of 1-(4-methoxyphenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}ethanone is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell proliferation, inflammation, and other cellular processes. This compound has been found to induce apoptosis, or programmed cell death, in cancer cells, which may be one of the mechanisms by which it exerts its anti-cancer effects.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects in vitro and in vivo. In addition to its anti-cancer and anti-inflammatory properties, this compound has been found to have antioxidant effects, as well as effects on the immune system and the central nervous system. This compound has also been found to modulate the activity of certain neurotransmitters, which may have implications for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(4-methoxyphenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}ethanone in scientific research is its versatility. This compound can be used in a wide range of experiments and has been found to be effective in a variety of cell types and animal models. Additionally, this compound is relatively easy to synthesize and can be obtained in high purity.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is its potential toxicity. This compound has been found to be toxic to certain cell types at high concentrations, and care must be taken to ensure that the concentration used in experiments is not toxic to the cells being studied. Additionally, this compound has not been extensively studied in humans, and its safety and efficacy in humans are not yet fully understood.

Future Directions

There are many potential future directions for research on 1-(4-methoxyphenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}ethanone. One area of research that is particularly promising is the development of this compound derivatives with improved potency and selectivity. Additionally, more research is needed to understand the mechanism of action of this compound and its potential applications in various fields of science. Finally, more studies are needed to evaluate the safety and efficacy of this compound in humans, which may have important implications for the development of new therapies for cancer and other diseases.

Scientific Research Applications

1-(4-methoxyphenyl)-2-{[5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]thio}ethanone has been found to have a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer research, where this compound has been found to have potent anti-proliferative effects on cancer cells. Additionally, this compound has been found to have anti-inflammatory properties and has been used in the study of various inflammatory diseases.